Cas no 1804485-05-9 (4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1804485-05-9
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871800
• Update Time: 2025-10-28

4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-5(2-12)6(7(9)10)3-13-8(4)11/h3,7H,1H3
• InChI Key： FCJFQQGFYXYUKA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C)C=1C#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine

4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1804485-05-9, commonly referred to as 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique pyridine ring structure, which incorporates a cyano group at the 4-position, a difluoromethyl group at the 5-position, a fluoro group at the 2-position, and a methyl group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine. Researchers have employed multi-component reactions, such as the Huisgen cycloaddition and Ullmann coupling, to construct this compound with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its application in sensitive areas like drug discovery and materials synthesis.

The structural features of 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine make it an excellent candidate for various applications. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for developing novel drugs targeting specific biological pathways. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in metabolic disorders. Additionally, its electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or photovoltaic devices.

Recent research has also focused on understanding the environmental impact of 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial use. These studies have revealed that under specific environmental conditions, the compound undergoes rapid degradation into non-toxic byproducts, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, 4-Cyano-5-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1804485-05-9) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific and technological developments.